Cas no 253429-15-1 (1-Bromo-2-(2,2-diethoxyethoxy)benzene)

• Product Name: 1-Bromo-2-(2,2-diethoxyethoxy)benzene
• CAS No: 253429-15-1
• MF: C₁₂H₁₇BrO₃
• MW: 289.165583372116
• MDL: MFCD18848576
• CID: 3036541
• PubChem ID: 22951432
• Update Time: 2025-06-16

1-Bromo-2-(2,2-diethoxyethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromophenol
• 253429-15-1
• DB-089308
• 1-(2,2-diethoxyethoxy)-2-bromobenzene
• SCHEMBL1866136
• CS-0450386
• MFCD18848576
• INRXEWBAPFKMKA-UHFFFAOYSA-N
• AKOS012938191
• AS-8631
• AC8983
• SY230735
• 1-Bromo-2-(2,2-diethoxyethoxy)benzene

• MDL： MFCD18848576
• Inchi： 1S/C12H17BrO3/c1-3-14-12(15-4-2)9-16-11-8-6-5-7-10(11)13/h5-8,12H,3-4,9H2,1-2H3
• InChI Key： INRXEWBAPFKMKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCC(OCC)OCC

Computed Properties

• Exact Mass: 288.03600
• Monoisotopic Mass: 288.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 3.22700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-2-(2,2-diethoxyethoxy)benzene

Introduction to 1-Bromo-2-(2,2-diethoxyethoxy)benzene (CAS No. 253429-15-1)

1-Bromo-2-(2,2-diethoxyethoxy)benzene, with the chemical formula C₁₀H₁₃BrO₃, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound has garnered attention due to its versatile structural features and potential applications in the development of novel agrochemicals and pharmaceutical agents. The presence of both bromine and ethoxy functional groups makes it a valuable intermediate for further chemical modifications, enabling the synthesis of more complex molecules.

The bromine substituent at the ortho position relative to the second ethoxy group introduces reactivity that is highly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds. The diethoxyethoxy side chain, on the other hand, provides a flexible alkyl ether moiety that can influence both the solubility and metabolic stability of derivatives, making it an attractive scaffold for drug discovery efforts.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated aromatic compounds as key building blocks in the design of small-molecule inhibitors. Specifically, studies have demonstrated that aryl bromides can serve as effective substrates for generating covalent bonds with target proteins, leading to the development of potent enzyme inhibitors. In this context, 1-Bromo-2-(2,2-diethoxyethoxy)benzene could be employed to develop inhibitors targeting enzymes involved in cancer metabolism or inflammatory pathways.

Moreover, the ethoxy groups in this compound contribute to its overall polarity, which can be advantageous when designing compounds intended for oral or topical administration. By modulating the electronic properties of the aromatic ring, these groups can also influence binding affinities to biological targets. For instance, computational studies have shown that subtle changes in the electron density distribution around the bromine atom can significantly alter the interactions between a molecule and its protein target.

In agrochemical research, 1-Bromo-2-(2,2-diethoxyethoxy)benzene has been explored as a precursor for synthesizing novel herbicides and fungicides. The bromine atom allows for further functionalization via metal-catalyzed reactions, enabling the introduction of diverse pharmacophores. Recent patents have described its use in generating compounds with enhanced bioactivity against resistant plant pathogens. This underscores its potential as a lead compound or intermediate in sustainable agriculture practices.

The synthesis of 1-Bromo-2-(2,2-diethoxyethoxy)benzene typically involves bromination followed by etherification steps. Advanced synthetic methodologies have been developed to improve yield and purity, including catalytic bromination techniques that minimize side reactions. Such improvements are crucial for large-scale production and ensure that researchers have access to high-quality starting materials for their investigations.

From a mechanistic standpoint, understanding how this compound participates in various chemical transformations is essential for optimizing its utility. For example, kinetic studies have revealed that the reactivity of the bromine atom is highly dependent on solvent polarity and temperature. This knowledge has been leveraged to develop more efficient synthetic routes and to predict the behavior of derivatives under different conditions.

The growing interest in green chemistry has also prompted researchers to explore environmentally friendly methods for producing 1-Bromo-2-(2,2-diethoxyethoxy)benzene. Techniques such as flow chemistry and biocatalysis have been investigated as alternatives to traditional batch processes. These approaches not only reduce waste but also improve energy efficiency, aligning with global efforts to minimize environmental impact.

In conclusion, 1-Bromo-2-(2,2-diethoxyethoxy)benzene (CAS No. 253429-15-1) represents a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent candidate for further derivatization and exploration in drug discovery programs. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.